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Compound of Interest

Compound Name: Cremophor EL

Cat. No.: B1211718

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Cremophor EL, a polyethoxylated castor oil, is a widely utilized non-ionic surfactant and
solubilizing agent in pharmaceutical formulations for poorly water-soluble drugs.[1][2][3] While
invaluable in research and drug development, it is imperative to handle this substance with
appropriate safety precautions to mitigate potential health risks. This guide provides essential,
step-by-step procedures for the safe handling, storage, and disposal of Cremophor EL,
ensuring the well-being of laboratory personnel and the integrity of your research.

Health and Safety Hazards

Cremophor EL is classified as hazardous and can cause adverse health effects. It is harmful if
swallowed, results in skin irritation, leads to serious eye irritation, and may cause respiratory
irritation.[4][5] In clinical applications, it has been linked to severe anaphylactoid
hypersensitivity reactions.[6][7][8]

Hazard Identification:
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Hazard Statement

GHS Classification

H302: Harmful if swallowed

Acute toxicity, oral (Category 4)

H315: Causes skin irritation

Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation

Serious eye damage/eye irritation (Category 2A)

Specific target organ toxicity, single exposure;

H335: May cause respiratory irritation

Respiratory tract irritation (Category 3)

Source: MedChemExpress Safety Data Sheet[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against

exposure to Cremophor EL. The following table summarizes the recommended PPE for

handling this substance.

Recommended Personal Protective Equipment:

Body Part Recommended Protection Specifications
o Must provide a complete seal
Safety goggles with side-
Eyes ) ) around the eyes to protect
shields or face shield
from splashes.
Impervious gloves (e.g., nitrile
Hands Protective gloves or neoprene) are
recommended.
] ) Should be long-sleeved and
Impervious clothing, lab coat, )
Body fully buttoned to protect skin

or chemical-resistant apron

from accidental contact.

Respiratory

Suitable respirator

Use in a well-ventilated area. A
respirator may be necessary
for large quantities or in case

of spills.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-Y1890/Cremophor-EL-40-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1211718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Source: MedChemExpress Safety Data Sheet[4]

Operational Plan for Handling Cremophor EL

A systematic approach to handling Cremophor EL is crucial for maintaining a safe laboratory
environment. Follow these procedural steps to minimize risks.

Preparation and Handling

» Ventilation: Always handle Cremophor EL in a well-ventilated area, such as a chemical
fume hood.[4]

e Avoid Inhalation and Contact: Take measures to avoid breathing vapors, mist, or gas.[4]
Prevent contact with skin and eyes.[4]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4] Do not eat,
drink, or smoke in areas where Cremophor EL is handled or stored.[4]

e Equipment: Use only clean and dry equipment.

Storage

o Container: Keep the container tightly closed and properly labeled.[4][9]

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.[4][9][10] Recommended storage may be at room temperature (+15°C to +25°C)
or refrigerated (4°C) for longer-term stability, protected from light.[4][5]

o Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

[4]

Spill and Emergency Procedures

e Immediate Action: In case of a spill, evacuate personnel from the immediate area.

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[4]
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e Cleanup: Absorb the spill with a finely-powdered liquid-binding material such as diatomite or
universal binders.[4] Decontaminate surfaces and equipment by scrubbing with alcohol.[4]

e Ventilation: Ensure adequate ventilation during cleanup.
o First Aid:

o If on Skin: Wash with plenty of soap and water.[4] Remove contaminated clothing and
wash it before reuse.[4]

o If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses if
present and easy to do. Continue rinsing.[4]

o If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[4]

o If Swallowed: Rinse mouth and seek medical attention.[4]

Disposal Plan

o Waste Product: Dispose of the substance in accordance with all applicable country, federal,
state, and local regulations.[4]

o Contaminated Packaging: Conduct recycling or disposal of contaminated packaging in
accordance with prevailing regulations.[4]

» Spill Residue: Dispose of contaminated absorbent material as hazardous waste according to
regulations.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Cremophor EL from
initial risk assessment to final disposal.
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Workflow for Safe Handling of Cremophor EL

Risk Assessment

Identify Hazards

Gather Required PPE
(Goggles, Gloves, Lab Coat)

Prepare for Handling

Prepare Well-Ventilated
Work Area (Fume Hood)

Begin Experiment

Handling Procedure
(Weighing, Mixing, etc.)

Store Unused Material Retrieve for Latgr Use Potential Incident

Storage .
(Cool, Dry, Tightly Sealed) Ol TEIS

Spill Cleanup Procedure

Decontamination of
Work Area and Equipment

Collect Waste

Waste Disposal
(Follow Regulations)

End of Procedure

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1211718?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1211718?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

